Cas no 68535-52-4 (4-(2H-1,2,3-Triazol-2-yl)phenol)

4-(2H-1,2,3-Triazol-2-yl)phenol structure
68535-52-4 structure
Product Name:4-(2H-1,2,3-Triazol-2-yl)phenol
CAS No:68535-52-4
MF:C8H7N3O
MW:161.160681009293
CID:2106436
Update Time:2023-08-03

4-(2H-1,2,3-Triazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(2H-1,2,3-triazol-2-yl)phenol
    • NGYPWOUTADYTBH-UHFFFAOYSA-N
    • Phenol, 4-(2H-1,2,3-triazol-2-yl)-
    • 4-(2H-1,2,3-Triazol-2-yl)phenol
    • Inchi: 1S/C8H7N3O/c12-8-3-1-7(2-4-8)11-9-5-6-10-11/h1-6,12H
    • InChI Key: NGYPWOUTADYTBH-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)N1N=CC=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Topological Polar Surface Area: 50.9
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